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Abstract

4-Valerylphenol, also known as 4'-hydroxyvalerophenone, is an acylphenol that serves as a
versatile intermediate in organic synthesis and a key building block in the development of novel
therapeutic agents. Its structure, combining a hydrophilic phenolic group with a moderately
lipophilic pentanoyl chain, provides a unique scaffold for modulating the pharmacokinetic and
pharmacodynamic properties of drug candidates. This technical guide offers an in-depth
exploration of the chemical structure, physicochemical properties, synthesis, and analytical
characterization of 4-Valerylphenol. Furthermore, it discusses its applications in drug
discovery, grounded in established medicinal chemistry principles, and provides essential
safety and handling protocols for laboratory use.

Introduction: The Strategic Importance of Phenolic
Scaffolds in Drug Design

Phenolic compounds are foundational motifs in a vast number of biologically active molecules
and approved pharmaceuticals.[1][2] The hydroxyl group can act as a critical hydrogen bond
donor and acceptor, anchoring ligands to their biological targets. However, the phenol moiety is
often susceptible to rapid phase Il metabolism (glucuronidation or sulfation), leading to poor
oral bioavailability and short half-life, which presents a significant challenge in drug
development.[1][2] Acylphenols, such as 4-Valerylphenol, represent a strategically important
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subclass. The introduction of an acyl group modulates the electronic properties of the phenolic

ring and introduces an additional point for synthetic diversification. Understanding the nuanced

characteristics of 4-Valerylphenol is therefore crucial for medicinal chemists aiming to optimize
phenolic scaffolds for enhanced therapeutic efficacy.[1]

Chemical Structure and Physicochemical Properties

The molecular architecture of 4-Valerylphenol dictates its chemical behavior and potential
biological interactions.

Chemical Structure Diagram

4-Valerylphenol Core

(Phenolic OH | Aromatic Ring | Valeryl ChairD

Potential Modifications

Alkylation/ Further Reduction/
Esterification Substitution Chain Alteration

Improved Affinity Modulated Lipophilicity Enhanced Metabolic Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1679879#4-valerylphenol-chemical-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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